2-cyano-N-(3-{[(furan-2-yl)methyl]sulfamoyl}phenyl)-3-phenylprop-2-enamide

• IUPAC Name: 2-cyano-N-[3-(furan-2-ylmethylsulfamoyl)phenyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C21H17N3O4S/c22-14-17(12-16-6-2-1-3-7-16)21(25)24-18-8-4-10-20(13-18)29(26,27)23-15-19-9-5-11-28-19/h1-13,23H,15H2,(H,24,25)
• InChI Key: JFWVQKUGVGHPSQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC(=CC=C2)S(=O)(=O)NCC3=CC=CO3
• Molecular Formula: C21H17N3O4S
• Molecular Weight: 407.4 g/mol
• CAS No.: 748148-62-1

Description

2-cyano-N-(3-{[(furan-2-yl)methyl]sulfamoyl}phenyl)-3-phenylprop-2-enamide (CAS: 748148-62-1) is a cyanoacrylamide derivative with a molecular formula of C₁₁H₁₂ClNO₂ and a molecular weight of 225.68 g/mol . Its structure features:

• A cyano group at the α-position of the acrylamide backbone.
• A 3-phenylprop-2-enamide core.
• A sulfamoyl linker attached to a phenyl ring at the N-position.
• A furan-2-ylmethyl substituent on the sulfamoyl group.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Key Features

The compound’s analogs are categorized based on substitutions at three critical regions:

Aryl/heteroaryl groups on the acrylamide backbone.

Sulfamoyl/sulfonamide linker modifications .

Substituents on the phenyl ring (e.g., halogens, nitro, methoxy).

Table 1: Structural and Physicochemical Comparison

Compound Name (CAS)	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
Target Compound (748148-62-1)	C₁₁H₁₂ClNO₂	225.68	Furan-2-ylmethyl sulfamoyl	Electron-rich furan enhances π-π interactions; sulfamoyl group for H-bonding.
2-cyano-N-[2-(4-fluorobenzenesulfonamido)phenyl]-3-phenylprop-2-enamide (1111460-68-4)	C₁₃H₁₁Cl₂N₃O₂	336.80	4-Fluorobenzenesulfonamido	Fluorine increases electronegativity and metabolic stability; dichloro substitution may enhance lipophilicity.
(E)-3-[4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxyphenyl]-2-cyano-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]prop-2-enamide (XCT790)	C₂₈H₁₈F₉N₅O₃S	699.53	Trifluoromethyl groups, thiadiazole	Strong electron-withdrawing groups improve target binding; thiadiazole enhances rigidity.
2-cyano-N-(furan-2-ylmethyl)-3-(3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl)acrylamide (769143-62-6)	C₂₃H₁₇BrN₄O₂	477.31	Bromophenyl, pyrazole	Pyrazole introduces heterocyclic diversity; bromine aids in radiolabeling or cross-coupling reactions.
(2E)-2-cyano-3-(2-hydroxy-3-methoxyphenyl)-N-[4-(trifluoromethyl)phenyl]prop-2-enamide (866156-40-3)	C₁₈H₁₃F₃N₂O₃	362.31	Hydroxy-methoxyphenyl, trifluoromethyl	Hydroxy and methoxy groups improve solubility; trifluoromethyl enhances bioavailability.

Electronic and Steric Effects

• Furan vs. Thiadiazole/Trifluoromethyl Groups: The furan-2-ylmethyl group in the target compound provides moderate electron-donating properties, facilitating π-π stacking with aromatic residues in biological targets .

• Sulfamoyl vs. Sulfonamide Linkers :

  • The sulfamoyl group (-SO₂NH-) in the target compound allows for hydrogen bonding with protein residues, while sulfonamide (-SO₂NHR) derivatives (e.g., 1111460-68-4) introduce steric bulk, affecting target accessibility .